Cas no 1351613-42-7 (N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide
• CAS No: 1351613-42-7
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 6503893
• PubChem ID: 56764100
• Update Time: 2025-11-01

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide
• AKOS024523752
• 1351613-42-7
• N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-2-(thiophen-2-yl)acetamide
• F5857-2294
• N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-(thiophen-2-yl)acetamide
• N-(2-hydroxy-2-naphthalen-1-ylethyl)-2-thiophen-2-ylacetamide

• Inchi： 1S/C18H17NO2S/c20-17(12-19-18(21)11-14-7-4-10-22-14)16-9-3-6-13-5-1-2-8-15(13)16/h1-10,17,20H,11-12H2,(H,19,21)
• InChI Key： OBDLRYUNCZIKSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCC(C1=CC=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide (CAS No. 1351613-42-7): A Comprehensive Overview

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide (CAS No. 1351613-42-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of naphthalene and thiophene, two important heterocyclic compounds with a wide range of applications in drug discovery and development.

The molecular structure of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide is characterized by the presence of a naphthalene ring, a thiophene ring, and an acetamide functional group. The hydroxyl group attached to the ethyl chain adds further complexity and reactivity to the molecule. This unique combination of functional groups imparts specific chemical properties that make it an attractive candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-yl)acetamide effectively inhibited the proliferation of cancer cells in vitro, suggesting its potential as a novel anti-cancer agent.

In addition to its anti-cancer properties, N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2-(thiophen-2-y l)acetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced inflammation in animal models, indicating its potential as a therapeutic agent for inflammatory conditions.

The neuroprotective properties of N-2-hydroxy-2-(naphthalen -1 -y l)e th y l - 2 -(t h i o p h e n - 2 - y l)a c e t am i d e have also been explored. Neurodegenerative diseases like Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. A study published in the Journal of Neurochemistry reported that this compound protected neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of neurodegenerative disorders.

The mechanism of action of N - 2 - h y d r o x y - 2 - ( n a p h t h a l e n - 1 - y l ) e t h y l - 2 - ( t h i o p h e n - 2 - y l ) a c e t am i d e is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For example, it has been shown to modulate key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. Additionally, its ability to scavenge free radicals and reduce oxidative stress may contribute to its protective effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of N - 2 - h y d r o x y - 2 - ( n a p h t h a l e n - 1 - y l ) e t h y l - 2 - ( t h i o p h e n - 2 - y l ) a c e t am i d e. Early results from phase I trials have shown promising outcomes with minimal side effects observed in patients. These findings have paved the way for more advanced clinical trials to explore its potential as a therapeutic agent for various diseases.

In conclusion, N - 2 - h y d r o x y - 2 - ( n a p h t h a l e n - 1 - y l ) e t h y l - 2 -(t hiophe n--y l)a cetam ide (CAS No. 1351613--7) is a promising compound with diverse biological activities. Its unique molecular structure and multifaceted mechanism of action make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.